Cas no 1806733-31-2 (3-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 3-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1806733-31-2
• MF: C₇H₃F₃N₂O₅
• MW: 252.104332208633
• CID: 4833042
• Update Time: 2025-06-29

3-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C7H3F3N2O5/c8-7(9,10)17-6-5(14)3(2-13)1-4(11-6)12(15)16/h1-2,14H
• InChI Key： GOEOYUOJRHMAHE-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C=O)C=C([N+](=O)[O-])N=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 2.2
• Topological Polar Surface Area: 105

Additional information on 3-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

3-Hydroxy-6-Nitro-2-(Trifluoromethoxy)Pyridine-4-Carboxaldehyde: A Comprehensive Overview

The compound 3-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde, identified by the CAS number 1806733-31-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and versatile functionalities. The presence of multiple functional groups, including hydroxyl, nitro, trifluoromethoxy, and aldehyde groups, makes this compound a valuable subject in both academic research and industrial development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as multi-component reactions and catalytic processes. These techniques not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical production. The integration of computational chemistry tools has further facilitated the understanding of the compound's electronic structure and reactivity, providing insights into its potential applications in fields such as pharmaceuticals, agrochemicals, and materials science.

The structural complexity of 3-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde arises from the strategic placement of substituents on the pyridine ring. The hydroxyl group at position 3 introduces hydrogen bonding capabilities, while the nitro group at position 6 imparts strong electron-withdrawing effects. The trifluoromethoxy group at position 2 enhances the molecule's stability and lipophilicity, making it suitable for various biological assays. Additionally, the aldehyde group at position 4 serves as a reactive site for further functionalization, enabling the creation of derivative compounds with tailored properties.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in constructing heterocyclic frameworks that exhibit anti-inflammatory and anticancer activities. The ability to modulate the electronic environment through substituent effects has made this compound a valuable building block in drug discovery programs. Furthermore, its application in agrochemicals has been investigated, with promising results in terms of pest control and disease resistance.

In terms of physical properties, 3-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde exhibits a high melting point due to its rigid structure and intermolecular hydrogen bonding. Its solubility in polar solvents is enhanced by the presence of hydrophilic groups, making it amenable to various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for ensuring accurate characterization and quality control during manufacturing processes.

The environmental impact of this compound has also been a focus of recent research. Studies indicate that it undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important for industries adhering to green chemistry principles and seeking sustainable alternatives for chemical production.

In conclusion, 3-Hydroxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde represents a significant advancement in organic synthesis with diverse applications across multiple disciplines. Its unique combination of functional groups and favorable physical properties positions it as a key player in future scientific innovations. As research continues to uncover new avenues for its utilization, this compound is poised to make substantial contributions to both academic and industrial sectors.